N-(9-ethyl-9H-carbazol-3-yl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(9-ethylcarbazol-3-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C22H18N2O3/c1-2-24-18-6-4-3-5-16(18)17-12-15(8-9-19(17)24)23-22(25)14-7-10-20-21(11-14)27-13-26-20/h3-12H,2,13H2,1H3,(H,23,25)
• InChI Key: XZHHKEDKHWUZNU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCO4)C5=CC=CC=C51
• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol

Description

N-(9-ethyl-9H-carbazol-3-yl)-1,3-benzodioxole-5-carboxamide, commonly known as 'EBC-46', is a natural compound derived from the Australian blushwood tree (Hylandia dockrillii). The compound has gained significant attention due to its potential as an anticancer agent.

Mechanism of Action

The exact mechanism of action of EBC-46 is not fully understood. However, it is believed that the compound works by disrupting the microtubule network within cancer cells, leading to cell death. EBC-46 also activates the immune system, leading to an immune response against cancer cells.
Biochemical and Physiological Effects:
EBC-46 has been found to have minimal toxicity in healthy cells and tissues. The compound has been shown to have a short half-life in the body, with most of the compound being excreted within 24 hours. EBC-46 has also been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using EBC-46 in lab experiments is its ability to induce apoptosis in cancer cells without affecting healthy cells. This makes it a potentially safer alternative to traditional chemotherapy drugs. However, one of the limitations of using EBC-46 is its limited availability due to the difficulty in obtaining the compound from the Hylandia dockrillii tree.

Future Directions

There are several future directions for research related to EBC-46. One direction is to investigate the potential of the compound as a treatment for other diseases such as autoimmune disorders and infectious diseases. Another direction is to explore the use of EBC-46 in combination with other anticancer drugs to enhance their effectiveness. Further research is also needed to understand the exact mechanism of action of EBC-46 and its potential side effects.
Conclusion:
EBC-46 is a natural compound derived from the Hylandia dockrillii tree with promising potential as an anticancer agent. The compound has been found to induce apoptosis in cancer cells, inhibit tumor growth, and prevent metastasis. EBC-46 has minimal toxicity in healthy cells and tissues and has anti-inflammatory and analgesic effects. However, further research is needed to understand the exact mechanism of action and potential side effects of the compound.

Scientific Research Applications

EBC-46 has shown promising results in preclinical studies as an anticancer agent. The compound has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and prevent metastasis. EBC-46 has also been shown to enhance the effectiveness of chemotherapy drugs when used in combination.